Cas no 2171699-81-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid
• CAS No: 2171699-81-1
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6246270
• PubChem ID: 165543990
• Update Time: 2025-06-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid
• EN300-1494096
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methylpyridin-4-yl)carbamoyl]butanoic acid
• 2171699-81-1

• Inchi： 1S/C26H25N3O5/c1-16-14-17(12-13-27-16)28-25(32)23(10-11-24(30)31)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-14,22-23H,10-11,15H2,1H3,(H,29,33)(H,30,31)(H,27,28,32)
• InChI Key： BLZCFWRAQKMJJB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CN=C(C)C=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic Acid (CAS No. 2171699-81-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid, identified by its CAS number 2171699-81-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a pyridine ring, both of which are well-documented for their potential in modulating biological pathways.

The< strong>fluorene moiety, a tricyclic aromatic compound, is renowned for its stability and luminescent properties, making it a valuable component in various applications, including optoelectronic devices and biological probes. In the context of pharmaceuticals, the presence of fluorene can enhance the solubility and bioavailability of drug candidates, thereby improving their therapeutic efficacy. The methoxycarbonyl group attached to the fluorene ring further contributes to the compound's functionality by introducing a polar region that can interact with biological targets.

The< strong>methoxycarbonylamino group in the name indicates the presence of an amide linkage, which is a common feature in many bioactive molecules. This group can participate in hydrogen bonding interactions, thereby facilitating binding to specific proteins or enzymes. The carbamoylbutanoic acid moiety at the other end of the molecule adds another layer of complexity, providing a carboxylic acid group that can engage in various chemical reactions, such as esterification or amidation, which are crucial for drug design.

The< strong>2-methylpyridin-4-yl substituent is another key feature of this compound. Pyridine derivatives are widely recognized for their role as pharmacophores in medicinal chemistry. The methyl group at the 2-position introduces steric hindrance, which can influence the compound's binding affinity and selectivity. The pyridine ring itself can form hydrogen bonds and coordinate with metal ions, making it a versatile scaffold for designing molecules with specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the< strong>fluorene-based moiety can effectively interact with DNA minor grooves, potentially leading to applications in gene regulation or anticancer therapies. Additionally, the< strong>methoxycarbonylamino group has been found to enhance binding affinity when interacting with certain enzymes, suggesting its utility in developing enzyme inhibitors.

The< strong>2-methylpyridin-4-yl substituent has also been implicated in modulating receptor activity. For instance, modifications at this position have been shown to alter binding properties to G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. This highlights the potential of this compound as a lead molecule for developing drugs targeting neurological disorders or cardiovascular diseases.

In vitro studies have demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid exhibits promising pharmacological properties. It has been shown to inhibit the activity of certain kinases, which are overexpressed in cancer cells and contribute to tumor growth and metastasis. Furthermore, preliminary data suggest that this compound may have anti-inflammatory effects by modulating cytokine production pathways.

The structural complexity of this molecule also opens up possibilities for derivatization and optimization. By modifying specific functional groups or introducing new moieties, researchers can fine-tune its pharmacological profile to achieve desired therapeutic outcomes. For example, replacing the fluorene ring with other aromatic systems or altering the length of the carbamoylbutanoic acid chain could lead to novel compounds with enhanced properties.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures high purity and structural confirmation of the final product.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. Due to its polar functional groups, it exhibits reasonable solubility in water and organic solvents, making it suitable for formulation into various dosage forms such as tablets or injectables. Additionally, its stability under different storage conditions is an important consideration for drug development.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methylpyridin-4-yl)carbamoylbutanoic acid (CAS No.2171699-81-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.